Cas no 2227716-43-8 ((2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol
• CAS No: 2227716-43-8
• MF: C₈H₈BrClFNO
• MW: 268.510623931885
• CID: 6080094
• PubChem ID: 165978586
• Update Time: 2025-06-11

(2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol
• EN300-1920035
• 2227716-43-8

• Inchi： 1S/C8H8BrClFNO/c9-4-1-2-5(10)8(11)7(4)6(12)3-13/h1-2,6,13H,3,12H2/t6-/m1/s1
• InChI Key： MCRJVQOQRHCIKJ-ZCFIWIBFSA-N
• SMILES： BrC1=CC=C(C(=C1[C@@H](CO)N)F)Cl

Computed Properties

• Exact Mass: 266.94618g/mol
• Monoisotopic Mass: 266.94618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol (CAS No. 2227716-43-8)

The compound (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol (CAS No. 2227716-43-8) is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 6-bromo-3-chloro-2-fluorophenyl moiety and the (2S)-2-amino configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and small-molecule inhibitors.

In recent years, the demand for chiral building blocks like (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and drug discovery. The compound's halogenated aromatic ring enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Its CAS No. 2227716-43-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the trending topics in organic chemistry is the application of fluorinated compounds in drug design. The presence of a 2-fluoro substituent in (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol aligns with this trend, as fluorine atoms are known to improve metabolic stability and bioavailability. This compound is also a subject of interest in green chemistry, where researchers explore eco-friendly synthetic routes to minimize waste and energy consumption.

The 6-bromo-3-chloro-2-fluorophenyl group in this molecule offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores. Laboratories specializing in custom synthesis often highlight this compound's utility for lead optimization and fragment-based drug discovery. Its chiral center at the (2S)-position further enables the study of enantioselective catalysis, a hot topic in organocatalysis.

From an industrial perspective, CAS No. 2227716-43-8 is cataloged by major chemical suppliers as a high-purity reference standard, underscoring its importance in quality control and regulatory compliance. The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in oral drug delivery systems. Researchers also investigate its potential in bioconjugation, where its primary amine group serves as a handle for attaching fluorescent probes or targeting ligands.

In summary, (2S)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol (CAS No. 2227716-43-8) is a multifaceted compound bridging chemical biology and material science. Its alignment with current research trends, such as precision medicine and sustainable synthesis, ensures its continued prominence in scientific literature and patent filings. For those exploring structure-based drug design, this molecule offers a robust scaffold for innovation.